6-Chloro-5-cyclopropoxynicotinonitrile

• Molecular Formula: C9H7ClN2O
• Molecular Weight: 194.62 g/mol
• IUPAC Name: 6-chloro-5-cyclopropyloxypyridine-3-carbonitrile
• InChI: InChI=1S/C9H7ClN2O/c10-9-8(13-7-1-2-7)3-6(4-11)5-12-9/h3,5,7H,1-2H2
• InChI Key: NFPZKTFEBHSGGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(N=CC(=C2)C#N)Cl

Description

6-Chloro-5-cyclopropoxynicotinonitrile is a nicotinonitrile derivative featuring a chlorine atom at the 6-position, a cyclopropoxy group at the 5-position, and a nitrile group at the 3-position of the pyridine ring. This compound is of interest in medicinal and agrochemical research due to the unique electronic and steric effects imparted by the cyclopropoxy substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-5-(cyclopropyloxy)pyridine-3-carbonitrile typically involves the reaction of 6-chloro-3-pyridinecarbonitrile with cyclopropyl alcohol under specific conditions. The reaction is usually carried out in the presence of a base, such as potassium carbonate, and a suitable solvent, like dimethylformamide (DMF). The reaction mixture is heated to a specific temperature to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-5-(cyclopropyloxy)pyridine-3-carbonitrile can undergo various types of chemical reactions, including:

Substitution Reactions: The chlorine atom in the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form carbon-carbon bonds with other aromatic or aliphatic compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides. Conditions typically involve the use of a base and a suitable solvent.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridine derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

6-Chloro-5-(cyclopropyloxy)pyridine-3-carbonitrile has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the development of bioactive molecules for studying biological processes.

Industry: The compound is used in the production of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 6-Chloro-5-(cyclopropyloxy)pyridine-3-carbonitrile depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The molecular targets and pathways involved can vary based on the specific derivative or formulation used.

Comparison with Similar Compounds

Substituent Effects: Cyclopropoxy vs. Methoxy

Compound : 6-Chloro-5-methoxy-3-pyridinecarbonitrile (CAS 1256835-79-6)

• Structure : Methoxy (OCH₃) replaces cyclopropoxy.
• Key Differences :
  • Steric Effects : Methoxy is smaller, reducing steric hindrance in molecular interactions.
  • Metabolic Stability : Cyclopropoxy’s rigid structure slows enzymatic degradation compared to methoxy’s flexibility .
• Applications : Methoxy analogs are more common in early-stage drug discovery due to simpler synthesis, whereas cyclopropoxy derivatives are prioritized for optimized pharmacokinetics .

Sulfonyl vs. Cyclopropoxy Functionalization

Compound: 6-Amino-5-(4-chlorobenzenesulfonyl)-2-hydroxynicotinonitrile

• Structure : Sulfonyl (SO₂) and hydroxyl (OH) groups replace cyclopropoxy and chlorine.
• Key Differences :
  • Electronic Effects : The sulfonyl group is strongly electron-withdrawing, enhancing acidity of adjacent groups (e.g., hydroxyl), whereas cyclopropoxy is electron-donating.
  • Solubility : Sulfonyl derivatives exhibit higher water solubility due to polar SO₂ and OH groups, contrasting with the hydrophobic cyclopropoxy .
• Applications : Sulfonyl-containing compounds are often used as enzyme inhibitors, while cyclopropoxy analogs target membrane-bound receptors .

Aromatic vs. Aliphatic Substituents

Compound: 2-Chloro-6-methyl-5-phenylnicotinonitrile

• Structure : Methyl (CH₃) and phenyl (C₆H₅) groups replace cyclopropoxy and chlorine.
• Reactivity: Lack of oxygen-containing substituents reduces hydrogen-bonding capacity compared to cyclopropoxy derivatives .
• Applications: Phenyl-substituted nicotinonitriles are explored in materials science, whereas cyclopropoxy analogs dominate bioactive molecule design .

Multi-Substituted Derivatives

Compound: 5-Chloro-6-cyclopropyl-2-hydroxy-4-(trifluoromethyl)nicotinonitrile (CAS 1092352-56-1)

• Structure : Additional trifluoromethyl (CF₃) and hydroxyl (OH) groups.
• Key Differences: Electron-Withdrawing Effects: CF₃ enhances electrophilicity at the 4-position, influencing reactivity in cross-coupling reactions. Hydrogen Bonding: Hydroxyl groups improve solubility and target binding affinity compared to non-hydroxylated analogs .
• Applications : Such multi-substituted derivatives are valuable in fluorinated drug development and catalysis .